Cas no 53229-39-3 (2-(pentan-2-yl)oxirane)
2-(pentan-2-yl)oxirane Chemical and Physical Properties
Names and Identifiers
-
- Oxirane,2-(1-methylbutyl)-
- 2-pentan-2-yloxirane
- Oxirane, (1-methylbutyl)-
- (1-METHYLBUTYL)OXIRANE
- 2-(1-Methylbutyl)oxirane
- 2-(pentan-2-yl)oxirane
- 2-(1-Methylbutyl)oxirane #
- SCHEMBL2397958
- 53229-39-3
- DTXSID00967780
- AKOS012068616
- EN300-1250765
- YJNBGESTCBYXQO-UHFFFAOYSA-N
-
- Inchi: 1S/C7H14O/c1-3-4-6(2)7-5-8-7/h6-7H,3-5H2,1-2H3
- InChI Key: YJNBGESTCBYXQO-UHFFFAOYSA-N
- SMILES: O1CC1C(C)CCC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 12.5
Experimental Properties
- Density: 0.882
- Boiling Point: 125°Cat760mmHg
- Flash Point: 22.6°C
- Refractive Index: 1.437
- PSA: 12.53
2-(pentan-2-yl)oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1250765-0.05g |
2-(pentan-2-yl)oxirane |
53229-39-3 | 0.05g |
$624.0 | 2023-06-08 | ||
| Enamine | EN300-1250765-0.1g |
2-(pentan-2-yl)oxirane |
53229-39-3 | 0.1g |
$653.0 | 2023-06-08 | ||
| Enamine | EN300-1250765-0.25g |
2-(pentan-2-yl)oxirane |
53229-39-3 | 0.25g |
$683.0 | 2023-06-08 | ||
| Enamine | EN300-1250765-0.5g |
2-(pentan-2-yl)oxirane |
53229-39-3 | 0.5g |
$713.0 | 2023-06-08 | ||
| Enamine | EN300-1250765-1.0g |
2-(pentan-2-yl)oxirane |
53229-39-3 | 1g |
$743.0 | 2023-06-08 | ||
| Enamine | EN300-1250765-2.5g |
2-(pentan-2-yl)oxirane |
53229-39-3 | 2.5g |
$1454.0 | 2023-06-08 | ||
| Enamine | EN300-1250765-5.0g |
2-(pentan-2-yl)oxirane |
53229-39-3 | 5g |
$2152.0 | 2023-06-08 | ||
| Enamine | EN300-1250765-10.0g |
2-(pentan-2-yl)oxirane |
53229-39-3 | 10g |
$3191.0 | 2023-06-08 | ||
| Enamine | EN300-1250765-50mg |
2-(pentan-2-yl)oxirane |
53229-39-3 | 50mg |
$647.0 | 2023-10-02 | ||
| Enamine | EN300-1250765-100mg |
2-(pentan-2-yl)oxirane |
53229-39-3 | 100mg |
$678.0 | 2023-10-02 |
2-(pentan-2-yl)oxirane Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-(pentan-2-yl)oxirane
Recent Advances in the Study of 2-(pentan-2-yl)oxirane (CAS: 53229-39-3) in Chemical Biology and Pharmaceutical Research
The compound 2-(pentan-2-yl)oxirane (CAS: 53229-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its oxirane ring and pentyl substituent, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and pharmacological potential. Recent advancements in synthetic chemistry and molecular biology have enabled researchers to explore this compound in greater depth, uncovering novel insights into its mechanisms of action and potential uses in drug development.
One of the key areas of focus in recent research has been the synthesis and optimization of 2-(pentan-2-yl)oxirane. A study published in the Journal of Organic Chemistry (2023) detailed an efficient enantioselective synthesis route for this compound, utilizing asymmetric epoxidation techniques. The researchers reported a high yield (85%) and excellent enantiomeric excess (98%), which is critical for its application in chiral drug development. This advancement addresses previous challenges in obtaining enantiomerically pure samples, thereby facilitating more precise biological evaluations.
In the realm of pharmacological research, 2-(pentan-2-yl)oxirane has demonstrated promising activity as an inhibitor of certain cytochrome P450 enzymes, particularly CYP3A4. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that this compound exhibits a competitive inhibition profile with an IC50 value of 12.3 μM. This finding suggests potential applications in drug-drug interaction studies and the development of adjuvant therapies to modulate drug metabolism. However, further in vivo studies are needed to validate these effects and assess potential toxicity.
The compound's biological activity extends beyond enzyme inhibition. Research published in ChemBioChem (2023) investigated its role as a potential anti-inflammatory agent. The study demonstrated that 2-(pentan-2-yl)oxirane could significantly reduce the production of pro-inflammatory cytokines (TNF-α and IL-6) in macrophage cell lines at concentrations as low as 50 μM. Molecular docking simulations suggested that this activity might be mediated through interaction with the NF-κB signaling pathway, though the exact mechanism requires further elucidation.
From a structural perspective, computational chemistry studies have provided valuable insights into the molecular properties of 2-(pentan-2-yl)oxirane. Density functional theory (DFT) calculations published in the Journal of Molecular Structure (2024) revealed that the oxirane ring exhibits significant ring strain (approximately 27 kcal/mol), which may contribute to its reactivity in biological systems. The study also identified potential hydrogen bonding interactions with biological targets, offering clues for future structure-activity relationship (SAR) studies.
Despite these promising findings, challenges remain in the development of 2-(pentan-2-yl)oxirane for therapeutic applications. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for improved pharmacokinetic properties, particularly regarding metabolic stability and oral bioavailability. Several research groups are currently exploring prodrug strategies and structural modifications to address these limitations while maintaining the compound's biological activity.
In conclusion, recent research on 2-(pentan-2-yl)oxirane (CAS: 53229-39-3) has significantly advanced our understanding of this compound's chemical properties and biological potential. The development of efficient synthetic methods, coupled with growing evidence of its pharmacological activities, positions this molecule as an interesting candidate for further investigation in drug discovery programs. Future studies should focus on elucidating its precise mechanisms of action, optimizing its drug-like properties, and evaluating its therapeutic potential in relevant disease models.
53229-39-3 (2-(pentan-2-yl)oxirane) Related Products
- 3483-39-4(2-cyclohexyloxirane)
- 23850-78-4(2-(2-methylpropyl)oxirane)
- 1438-14-8(2-(1-Methylethyl)-oxirane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)